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Compound of Interest

Compound Name: 3-Nitrobenzyl bromide

Cat. No.: B016694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Nitrobenzyl bromide (CAS No. 3958-57-4). The following sections detail the hazardous nature

of this compound, recommend stringent safety protocols, and provide guidance for its use in a

laboratory setting, particularly for professionals in research and drug development.

Chemical and Physical Properties
3-Nitrobenzyl bromide is a crystalline solid that is white to light yellow or green in appearance.

It is a vital reagent in organic synthesis, often utilized for its reactive benzyl bromide moiety and

the electron-withdrawing properties of the nitro group.
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Property Value Reference

Synonyms
α-Bromo-3-nitrotoluene, 1-

(Bromomethyl)-3-nitrobenzene
--INVALID-LINK--

Molecular Formula C₇H₆BrNO₂ --INVALID-LINK--

Molecular Weight 216.03 g/mol --INVALID-LINK--

Appearance
White to light yellow to green

powder/crystals
--INVALID-LINK--

Melting Point 57-61 °C --INVALID-LINK--

Solubility
Insoluble in water, soluble in

methanol

--INVALID-LINK--, --INVALID-

LINK--

Hazard Identification and Classification
3-Nitrobenzyl bromide is classified as a hazardous substance and requires careful handling.

The primary hazards are summarized in the table below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
Causes severe skin burns and

eye damage.[1]

Serious Eye Damage/Irritation 1
Causes serious eye damage.

[1]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects.

Corrosive to Metals 1 May be corrosive to metals.[2]

Specific Target Organ Toxicity

(Single Exposure)
3

May cause respiratory

irritation.[3]

Signal Word: Danger

Hazard Pictograms:
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Corrosion

Health Hazard

Irritant

Toxicology and Potential Health Effects
While specific acute toxicity data such as LD50 values for 3-Nitrobenzyl bromide are not

readily available, the compound is known to be a lachrymator and causes irritation to the skin,

eyes, and respiratory tract.[4] The most significant long-term health concern is its potential for

genotoxicity, as it is suspected of causing genetic defects.

Hypothesized Genotoxicity Pathway
Nitroaromatic compounds, including 3-Nitrobenzyl bromide, can undergo metabolic activation

to become genotoxic. The proposed pathway involves the reduction of the nitro group to form

reactive intermediates that can adduct to DNA, leading to mutations and chromosomal

damage.
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Caption: Hypothesized genotoxicity pathway for 3-Nitrobenzyl bromide.

Safety and Handling Precautions
Engineering Controls

Ventilation: All work with 3-Nitrobenzyl bromide, especially handling of the solid powder,

must be conducted in a properly functioning chemical fume hood to minimize inhalation

exposure.
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Nitrobenzyl bromide.

PPE Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
A flame-retardant lab coat and chemically

resistant gloves (e.g., nitrile).

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates should be used if engineering

controls are insufficient or during spill cleanup.

Safe Handling Workflow
The following workflow should be adopted to ensure the safe handling of 3-Nitrobenzyl
bromide in a laboratory setting.
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Start

Preparation:
- Review SDS

- Assemble all necessary equipment and reagents
- Don appropriate PPE

Weighing:
- Perform within a chemical fume hood

- Use a tared, sealed container
- Minimize dust generation

Reaction Setup:
- Add reagent in the fume hood

- Ensure the reaction vessel is properly secured and ventilated

Reaction Work-up:
- Quench reaction carefully

- Perform extractions and purifications in the fume hood

Waste Disposal:
- Segregate waste into appropriate, labeled containers

- Follow institutional hazardous waste disposal procedures

Decontamination:
- Clean all glassware and work surfaces thoroughly

- Remove and properly dispose of PPE

End

Click to download full resolution via product page

Caption: A typical workflow for the safe laboratory handling of 3-Nitrobenzyl bromide.
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First Aid Measures
Immediate medical attention is required for all routes of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Fire and Explosion Hazard Data
Property Value

Flammability Combustible solid.

Suitable Extinguishing Media
Dry chemical, carbon dioxide, or foam. Do NOT

use water.[4]

Hazardous Combustion Products

Nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen bromide

gas.[1]

Firefighting Precautions
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1]
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Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid dust formation.

Containment and Cleanup: Sweep up the spilled solid, taking care not to create dust, and

place it into a suitable, labeled container for disposal. Do not allow the chemical to enter the

environment.[1]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[1] Protect from moisture.

Incompatible Materials: Strong oxidizing agents, bases, alcohols, and amines.[1]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material is considered hazardous waste.

Experimental Protocol: N-Alkylation of Imidazole
with 3-Nitrobenzyl Bromide
This protocol is a representative example of a procedure using 3-Nitrobenzyl bromide and

should be adapted and optimized as necessary for specific research goals. A thorough risk

assessment must be conducted before commencing any experimental work.

Objective: To synthesize 1-(3-nitrobenzyl)-1H-imidazole.

Materials:

Imidazole

3-Nitrobenzyl bromide

Potassium carbonate (anhydrous)

Acetonitrile (anhydrous)
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Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Preparation (in a chemical fume hood):

To a round-bottom flask equipped with a magnetic stir bar, add imidazole (1.0 eq) and

anhydrous potassium carbonate (2.0 eq).

Add anhydrous acetonitrile to the flask.

Reaction:

While stirring the suspension, add a solution of 3-Nitrobenzyl bromide (1.05 eq) in

anhydrous acetonitrile dropwise at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up (in a chemical fume hood):

Once the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and potassium bromide.

Evaporate the solvent from the filtrate under reduced pressure.

Dissolve the crude product in ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer with water and then with brine.

Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

Purification:
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Filter to remove the drying agent and evaporate the solvent in vacuo to yield the crude

product.

The product can be further purified by column chromatography on silica gel.

Logical Framework for the Experimental Protocol
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Pre-Reaction

Reaction

Post-Reaction

Conduct Risk Assessment

Gather Materials and Reagents

Set up Apparatus in Fume Hood

Charge Flask with Imidazole and Base

Add Anhydrous Acetonitrile

Add 3-Nitrobenzyl Bromide Solution

Heat to Reflux and Monitor by TLC

Cool Reaction and Filter Solids

Remove Solvent under Reduced Pressure

Perform Aqueous Work-up/Extraction

Dry Organic Layer and Concentrate

Purify by Column Chromatography

Click to download full resolution via product page

Caption: Logical flow of the experimental protocol for N-alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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